[4,5-dichloro-6-oxo-1(6H)-pyridazinyl]methyl 4-methylbenzenecarboxylate

• IUPAC Name: (4,5-dichloro-6-oxopyridazin-1-yl)methyl 4-methylbenzoate
• InChI: InChI=1S/C13H10Cl2N2O3/c1-8-2-4-9(5-3-8)13(19)20-7-17-12(18)11(15)10(14)6-16-17/h2-6H,7H2,1H3
• InChI Key: FLFFUOCCWRXKSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OCN2C(=O)C(=C(C=N2)Cl)Cl
• Molecular Formula: C13H10Cl2N2O3
• Molecular Weight: 313.13 g/mol

Description

“[4,5-dichloro-6-oxo-1(6H)-pyridazinyl]methyl 4-methylbenzenecarboxylate” is a chemical compound with the linear formula C13H10Cl2N2O3. It has a molecular weight of 313.142. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Chemical Studies

• Nucleoside Synthesis : This compound is involved in the synthesis of nucleosides, particularly in the context of imidazo[4,5-d]pyridazine nucleosides. For instance, derivatives undergo ribosylation to form nucleosides with potential biological applications (Gagnier, Halat, & Otter, 1984).

• Synthesis of Phthalocyanines : The compound is used in synthesizing 4,5-disubstituted 1,2-dicyanobenzenes, which are precursors for the formation of octasubstituted phthalocyanines, indicating its role in the creation of complex organic compounds (Wöhrle, Eskes, Shigehara, & Yamada, 1993).

Biological Activity and Applications

• Derivatives with Biological Activity : A study explored the use of 4-(3,4-dichlorophenyl)-4-oxo-2-(4-antipyrinyl)-butanoic acid in the preparation of heterocyclic compounds that demonstrated antimicrobial and antifungal activities (Sayed, Hamed, Meligi, Boraie, & Shafik, 2003).

• Crystallography and Medicinal Chemistry : Investigations into the crystal structure, anti-inflammatory activity, and α-glucosidase inhibition of pyridazine derivatives, such as ethyl 2-(3-methyl-4-(4-methylbenzyl)-6-oxopyridazin-1(6H)-yl)acetate, have been conducted, indicating the compound's relevance in medicinal chemistry (Zaoui et al., 2021).

Chemical Reactions and Properties

• Chemical Reactions and Molecular Dynamics : Studies on chemical reactions, such as the Retro-ene reaction of 4,5-dichloro-1-hydroxy-methylpyridazin-6-one with alkyl halides and carboxylic acid chlorides, provide insights into the chemical properties and reaction mechanisms of related compounds (Kim et al., 1996).

• Effective Amidation of Carboxylic Acids : Research has shown that derivatives like (4,5-Dichloro-6-oxo-6H-pyridazin-1-yl)phosphoric acid diethyl ester are effective and selective agents for the amidation of carboxylic acids, suggesting their utility in organic synthesis (Kang et al., 2008).

Safety and Hazards

Sigma-Aldrich provides this compound to researchers but does not collect analytical data for it. Therefore, the buyer assumes responsibility to confirm the product’s identity and/or purity. All sales are final, and Sigma-Aldrich makes no representation or warranty whatsoever with respect to this product.